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Compound of Interest

Compound Name: Myosin V-IN-1

Cat. No.: B10857966 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Myosin V-IN-1. Adherence to these procedures

is vital for ensuring personal safety and maintaining a secure laboratory environment.

I. Understanding the Compound: Myosin V-IN-1
Myosin V-IN-1 is a potent and selective inhibitor of Myosin V, a motor protein involved in

intracellular transport along actin filaments.[1][2] It functions by slowing the actin-activated

Myosin V ATPase, specifically by inhibiting the release of ADP from the actomyosin complex.[1]

[2] Due to its biological activity, appropriate handling and safety precautions are necessary.

Chemical Properties

IUPAC Name

3-({[3-({3-[4-(morpholin-4-yl)phenyl]-1H-

pyrazolo[3,4-d]pyrimidin-6-

yl}amino)phenyl]methyl}sulfanyl)benzoic acid

CAS Number 1259177-59-7[1]

Physical Form Solid

Solubility Soluble in DMSO[2][3]

Storage Temperature Store at -20°C or -80°C[1][3]
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II. Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Myosin V-IN-1 to ensure that the

appropriate PPE is selected. The following table summarizes the recommended PPE for

handling this compound in a laboratory setting.
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Protection Type Required Equipment
Specifications and Best

Practices

Eye and Face Protection
Tight-sealing safety goggles or

a face shield.[4]

Goggles should provide a

complete seal around the

eyes. A face shield offers

additional protection against

splashes.[4][5]

Skin and Body Protection
Chemical-resistant lab coat or

gown.[4][5]

Gowns should be disposable,

lint-free, and resistant to

chemical permeation. They

should fasten at the back and

have long sleeves with elastic

or knit cuffs.[6]

Protective gloves.[4][5]

Nitrile gloves are commonly

used.[5] For handling

hazardous drugs, it is

recommended to wear two

pairs of chemotherapy-rated

gloves.[7]

Respiratory Protection
NIOSH/MSHA approved

respirator.

To be used if exposure limits

are exceeded, if irritation is

experienced, or when working

with the solid form that may

generate dust.[4] A fit-tested

N95 respirator or higher may

be appropriate depending on

the risk assessment.

Foot Protection Closed-toe shoes.[5]

Shoes should be made of a

non-porous material to prevent

absorption of spills.

III. Handling and Operational Procedures
Engineering Controls:
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Ventilation: Handle Myosin V-IN-1 in a well-ventilated area.[4] A chemical fume hood or a

laboratory with local exhaust ventilation is required to minimize inhalation exposure.[4]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

in the immediate work area.[4]

Step-by-Step Handling Protocol:

Preparation:

Read the Safety Data Sheet (SDS) for Myosin V-IN-1 thoroughly before beginning any

work.

Don all required PPE as outlined in the table above.

Prepare the work area within a certified chemical fume hood.

Weighing and Reconstitution:

If working with the solid form, carefully weigh the required amount in the fume hood to

avoid generating dust.

For reconstitution, slowly add the recommended solvent (e.g., DMSO) to the solid

compound.[2][3] Sonication may be necessary to aid dissolution.[2]

Experimental Use:

When performing experiments, handle all solutions containing Myosin V-IN-1 with care to

avoid splashes and aerosol generation.

Keep all containers tightly closed when not in use.[4]

Post-Handling:

Wipe down the work area with an appropriate deactivating solution or cleaning agent.

Remove PPE in the correct order to avoid cross-contamination. Dispose of single-use

items in the designated chemical waste stream.
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Wash hands thoroughly with soap and water after removing gloves.

IV. Disposal Plan
All waste materials contaminated with Myosin V-IN-1 must be treated as hazardous chemical

waste.

Solid Waste: This includes contaminated gloves, gowns, pipette tips, and any empty vials.

Place these items in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Collect all solutions containing Myosin V-IN-1 in a designated, sealed, and

clearly labeled hazardous waste container. Do not pour this waste down the drain.

Disposal Vendor: Follow your institution's guidelines for the disposal of hazardous chemical

waste. This typically involves collection by a licensed environmental waste management

company.

V. Experimental Workflow and Signaling Pathway
The following diagrams illustrate a general workflow for handling Myosin V-IN-1 and its role in

the Myosin V signaling pathway.
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General Workflow for Handling Myosin V-IN-1
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Caption: A flowchart outlining the key steps for safely handling Myosin V-IN-1 in a laboratory

setting.
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Caption: A diagram illustrating how Myosin V-IN-1 inhibits the Myosin V motor protein cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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